Dipentast
Dipentast
Brand Name:
Vulcanchem
CAS No.:
92923-64-3
VCID:
VC21124396
InChI:
InChI=1S/C14H23N3O10.Gd.2Na/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;;;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);;;/q;+3;2*+1/p-5
SMILES:
C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Gd+3]
Molecular Formula:
C14H18GdN3Na2O10
Molecular Weight:
591.5 g/mol
Dipentast
CAS No.: 92923-64-3
Cat. No.: VC21124396
Molecular Formula: C14H18GdN3Na2O10
Molecular Weight: 591.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 92923-64-3 |
|---|---|
| Molecular Formula | C14H18GdN3Na2O10 |
| Molecular Weight | 591.5 g/mol |
| IUPAC Name | disodium;2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;gadolinium(3+) |
| Standard InChI | InChI=1S/C14H23N3O10.Gd.2Na/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;;;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);;;/q;+3;2*+1/p-5 |
| Standard InChI Key | ROUMCEKNYIDPPZ-UHFFFAOYSA-I |
| SMILES | C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Gd+3] |
| Canonical SMILES | C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Gd+3] |
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